Direct orange 60

Specification

• CAS No.: 12262-20-3
• Molecular Formula: C8H7IO
• Molecular Weight: 0

Introduction

Chemical Identification and Basic Properties

Property	Value
CAS Number	12262-20-3 (ChemicalBook) / 12222-37-6 (World Dye Variety)
Molecular Formula	Not explicitly provided (stilbene-based structure inferred from synthesis)
Physical State	Red-brown powder
Solubility in Water	50 g/L at 60°C; 60 g/L at 97°C
Solubility in Alcohol	Slightly soluble
Reactivity	Dark blue coloration in strong sulfuric acid; orange precipitate in NaOH

Note: The discrepancy in CAS numbers across sources may indicate either typographical errors or variations in commercial formulations.

Synthesis and Manufacturing

Direct Orange 60 is synthesized through diazotization and coupling reactions, which are common in azo dye production. The process involves:

Synthesis Steps

Step	Description
Reactants	Sodium hydroxide, sodium diazo compounds, aniline
Conditions	Reflux in alkaline medium
Product	Red-brown powder with high affinity for cellulose fibers

This method aligns with standard azo dye synthesis, where diazonium salts react with coupling agents to form stable chromophores.

Applications in Industry

Direct Orange 60 is valued for its versatility in dyeing cellulose-based materials and its compatibility with other dyes. Key applications include:

Application	Description
Textile Dyeing	Dyes viscose, rayon, and other cellulose fibers at 80°C
Printing	Used in direct printing processes without mordants
Leather and Paper	Applied in dyeing processes for leather, paper, and shading products
Polyester Blends	Combined with disperse dyes for high-temperature dyeing of polyester/cellulose blends

Comparison with Related Compounds

Direct Orange 60 differs from other dyes in its application scope and chemical structure:

Compound	Class	Primary Use	Key Difference
Direct Orange 60	Direct dye	Cellulose fiber dyeing	Requires alkaline conditions for optimal binding
Direct Orange 26	Azo dye	Wastewater treatment studies	Studied extensively for adsorption kinetics
Solvent Orange 60	Solvent dye	Plastics, coatings	Insoluble in water; used in nonpolar solvents

Research Gaps and Future Directions

Current literature lacks detailed studies on Direct Orange 60’s environmental fate, toxicity, and advanced applications. Priorities for future research include:

• Biodegradation Pathways: Investigating microbial or enzymatic degradation to mitigate environmental persistence.

• Toxicity Assessments: Evaluating acute and chronic effects on aquatic organisms.

• Nanotechnology Integration: Exploring copper nanoparticles (as used for Direct Orange 26) to enhance degradation efficiency.